Cas no 57531-87-0 (2,4,5-trichloro-6-methoxybenzene-1,3-dicarbonitrile)

• Product Name: 2,4,5-trichloro-6-methoxybenzene-1,3-dicarbonitrile
• CAS No: 57531-87-0
• MF: C₉H₃Cl₃N₂O
• MW: 261.491918802261
• CID: 1604877
• PubChem ID: 171594
• Update Time: 2025-04-21

2,4,5-trichloro-6-methoxybenzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trichloro-6-methoxybenzene-1,3-dicarbonitrile
• 2,4,5-Trichloro-6-methoxyisophthalonitrile
• DB-302302
• 2,4,5-Trichloro-6-methoxyisophthalonitrile #
• 4-Methoxy-2,5,6-trichloro-1,3-benzenedicarbonitrile
• 2,4,5-Trichloro-6-methoxy-1,3-dicyanobenzene
• 1,3-Benzenedicarbonitrile, 4-methoxy-2,5,6-trichloro-
• UXQSHXVXPDJKJU-UHFFFAOYSA-N
• CHEMBL3248151
• 2,5,6-trichloro-4-(methoxy)isophthalonitrile
• 57531-87-0
• BRN 2656786
• Chlorthalonil, 4-methoxy
• 4-Methoxy-2,5,6-trichloroisophthalonitrile
• DTXSID10206152

• Inchi： 1S/C9H3Cl3N2O/c1-15-9-5(3-14)6(10)4(2-13)7(11)8(9)12/h1H3
• InChI Key： UXQSHXVXPDJKJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=C(C(C#N)=C1OC)Cl)Cl

Computed Properties

• Exact Mass: 259.93129
• Monoisotopic Mass: 259.931096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81